Cas no 37744-79-9 (Phosphorodithioic acid,O,O-diethyl S-[2-oxo-2-(propylamino)ethyl] ester)

• Product Name: Phosphorodithioic acid,O,O-diethyl S-[2-oxo-2-(propylamino)ethyl] ester
• CAS No: 37744-79-9
• MF: C₉H₂₀NO₃PS₂
• MW: 285.363760948181
• CID: 310355
• PubChem ID: 216825
• Update Time: 2025-04-19

Phosphorodithioic acid,O,O-diethyl S-[2-oxo-2-(propylamino)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,O,O-diethyl S-[2-oxo-2-(propylamino)ethyl] ester
• Phosphorodithioic acid, O,O-diethyl S-(2-oxo-2-(propylamino)ethyl) ester
• DTXSID70958781
• BRN 2271367
• 2-[(Diethoxyphosphorothioyl)sulfanyl]-N-propylethanimidic acid
• 37744-79-9
• O,O-Diethyl S-(N-n-propylcarbamoylmethyl) phosphorodithioate

• Inchi： 1S/C9H20NO3PS2/c1-4-7-10-9(11)8-16-14(15,12-5-2)13-6-3/h4-8H2,1-3H3,(H,10,11)
• InChI Key： FHPIIZPEKVSEKJ-UHFFFAOYSA-N
• SMILES： S(CC(NCCC)=O)P(OCC)(OCC)=S

Computed Properties

• Exact Mass: 285.0624
• Monoisotopic Mass: 285.06222284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 47.56